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Compound of Interest

Compound Name: P-Toluic Acid

Cat. No.: B107430

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the melting and boiling points of p-Toluic acid
(also known as 4-methylbenzoic acid), a crucial intermediate in various industrial syntheses.
The guide details its physical properties, standardized experimental protocols for thermal
analysis, and its role in key chemical manufacturing processes.

Physicochemical Data Presentation

p-Toluic acid is a white crystalline solid at standard conditions.[1][2] Its thermal properties are
well-documented, making them reliable indicators of sample purity. The quantitative data for p-
Toluic acid are summarized below.

Table 1: Physicochemical Properties of p-Toluic Acid
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Property Value Source(s)
Melting Point 177 - 182 °C [31[4][5][6][7]
180 - 181 °C [1]

274 - 275 °C [11[31[8][9][10]

Boiling Point 274 °C @ 760 mmHg [71[11]
Molecular Formula CsHsO2 [1][3][6]
Molar Mass 136.15 g/mol [1]

White to slightly yellow
Appearance ) [11[3][6]
crystalline powder

Density 1.06 g/cm3 [L][4][6][12]
o Sparingly soluble; <0.1 g/100
Solubility in Water [1][3]
mL at 19 °C
B Soluble in acetone, ethanol,
Solubility (Other) [1][3]6]
and ether

Experimental Protocols for Thermal Analysis

Accurate determination of melting and boiling points is fundamental for substance identification
and purity assessment. Impurities typically cause a depression in the melting point and a
broadening of the melting range.[13][14]

This protocol outlines the standard procedure for determining the melting point of a solid
organic compound using a melting point apparatus.

Methodology:

o Sample Preparation: A small quantity of dry, finely powdered p-Toluic acid is loaded into a
capillary tube, which is sealed at one end. The sample is compacted to a height of 2-3 mm
by tapping the tube or dropping it through a longer glass tube.[13][14][15]
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o Apparatus Setup: The loaded capillary tube is placed into the heating block of a melting point
apparatus (e.g., Mel-Temp or similar digital device).[14]

o Approximate Melting Point (Fast Run): A rapid heating rate (10-20 °C per minute) is initially
applied to determine an approximate melting range. This sample should be discarded after
use.[14][15]

o Accurate Melting Point (Slow Run): A fresh sample is prepared. The apparatus is heated
rapidly to a temperature approximately 20 °C below the estimated melting point. The heating
rate is then reduced to about 2 °C per minute to allow for thermal equilibrium.[14][15]

o Data Recording: The melting range is recorded as two values: the temperature at which the
first liquid is observed, and the temperature at which the last solid crystal melts.[13][14] For a
pure compound, this range should be narrow.

This protocol describes a common laboratory method for determining the boiling point of a
liquid at atmospheric pressure.

Methodology:

o Apparatus Setup: Approximately 3 mL of the liquid sample (if p-Toluic acid were in a liquid
state or dissolved in a high-boiling solvent) is placed in a clean, dry test tube with a couple of
boiling chips to ensure smooth boiling.[16]

e Heating: The test tube is clamped and lowered into a heating bath (e.g., a beaker of water or
oil). The liquid level in the test tube should be below the bath level.[16] A thermometer is
positioned so that its bulb is in the vapor phase, just above the surface of the boiling liquid.
[16]

o Heating and Observation: The heating bath is heated gradually.[16] As the liquid boils, its
vapor will heat the thermometer bulb.

o Data Recording: The boiling point is the stable temperature reading on the thermometer
when the liquid is boiling vigorously and there is a constant reflux of vapor condensing on the
thermometer.[16] This temperature represents the point where the vapor pressure of the
substance equals the atmospheric pressure.[16]
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Visualized Workflows and Relationships

The following diagrams, rendered using the DOT language, illustrate key experimental and
logical pathways related to p-Toluic acid.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.
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Caption: Role of p-Toluic acid in PET synthesis.

Industrial Relevance and Applications

p-Toluic acid is a significant intermediate in industrial organic synthesis. Its primary application
is in the production of terephthalic acid via the oxidation of p-xylene.[3][6] Terephthalic acid is a
monomer essential for manufacturing polyethylene terephthalate (PET), a widely used polymer
in textiles, packaging, and plastic bottles.[3] Furthermore, p-Toluic acid and its derivatives
serve as building blocks in the synthesis of pharmaceuticals, agrochemicals, and other

specialty chemicals.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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